Cas no 46887-48-3 (2,3-Naphthalenedisulfonic acid)

• Product Name: 2,3-Naphthalenedisulfonic acid
• CAS No: 46887-48-3
• MF: C₁₀H₈O₆S₂
• MW: 288.296920776367
• CID: 2669412
• PubChem ID: 20199899
• Update Time: 2025-04-21

2,3-Naphthalenedisulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedisulfonic acid
• YKFJUBNDHOLBNN-UHFFFAOYSA-N
• 46887-48-3
• SCHEMBL1744012

• Inchi： 1S/C10H8O6S2/c11-17(12,13)9-5-7-3-1-2-4-8(7)6-10(9)18(14,15)16/h1-6H,(H,11,12,13)(H,14,15,16)
• InChI Key： YKFJUBNDHOLBNN-UHFFFAOYSA-N
• SMILES： S(C1C=C2C=CC=CC2=CC=1S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 287.97623032Da
• Monoisotopic Mass: 287.97623032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 126Ų